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Compound of Interest

Compound Name: (Rac)-Cotinine-d7

Cat. No.: B12412756 Get Quote

The pharmacokinetic parameters of cotinine have been investigated in various studies, often

utilizing deuterium-labeled versions to distinguish from endogenously formed cotinine from

nicotine exposure. The kinetics of labeled and unlabeled cotinine have been found to be

similar[1].

Table 1: Pharmacokinetic Parameters of Cotinine in
Humans
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Parameter Value Species Study Details Reference

Elimination Half-

life (t½)
12 to 16 hours Human

Intravenous

administration
[2]

Up to 19-20

hours (derived

from nicotine)

Human

Slow release

from tissue to

blood

[2][3]

Plasma

Clearance (Cl)

0.4–1.0

ml/min/kg
Human

Intravenous

administration
[2]

Volume of

Distribution (Vd)
0.7–1.0 L/kg Human Steady-state

Oral

Bioavailability
>95% Human

Oral

administration

Plasma Protein

Binding
2-3% Human

Concentration-

independent

Renal Excretion

of Unchanged

Cotinine

10-12% of

administered

dose

Human Urinary excretion

Table 2: Pharmacokinetic Parameters of Cotinine in Rats
Parameter Value Species Study Details Reference

Plasma

Clearance (Cl)
0.12–0.21 L/h/kg Rat

Intravenous

administration

Volume of

Distribution (Vd)
0.7–1.5 L/kg Rat Steady-state

Elimination Half-

life of Cotinine

from Nicotine

~7 hours Rat

Following

nicotine

administration

Urinary Excretion

of Unchanged

Cotinine

~17-18% Rat

Following

nicotine

administration

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8568040/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8568040/
https://pubmed.ncbi.nlm.nih.gov/9209247/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8568040/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathways
Cotinine is the primary metabolite of nicotine, and it is further metabolized before excretion.

The major metabolic pathway involves the C-oxidation of nicotine to cotinine, primarily

mediated by the enzyme CYP2A6. Cotinine itself undergoes further metabolism, with the main

metabolite being trans-3'-hydroxycotinine.
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Nicotine

Cotinine

CYP2A6

trans_3_Hydroxycotinine

CYP2A6

Other Metabolites
(e.g., Cotinine N-oxide)
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Human Pharmacokinetic Study Workflow

Human Subject
(Smoker or Non-smoker)

Intravenous Infusion
(Deuterated Nicotine/Cotinine)

Serial Blood Sampling Urine Collection

HPLC-MS/MS or GC-MS Analysis

Pharmacokinetic Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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